Cas no 895467-53-5 (N-methyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide)

• Product Name: N-methyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide
• CAS No: 895467-53-5
• MF: C₁₆H₁₈N₂O₂S₂
• MW: 334.456321239471
• CID: 6387978
• PubChem ID: 7254606
• Update Time: 2025-06-28

N-methyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide
• N-methyl-2-(3-(p-tolylthio)propanamido)thiophene-3-carboxamide
• N-methyl-2-[3-(4-methylphenyl)sulfanylpropanoylamino]thiophene-3-carboxamide
• AKOS024658014
• N-methyl-2-{3-[(4-methylphenyl)sulfanyl]propanamido}thiophene-3-carboxamide
• F2537-0482
• 895467-53-5

• Inchi： 1S/C16H18N2O2S2/c1-11-3-5-12(6-4-11)21-10-8-14(19)18-16-13(7-9-22-16)15(20)17-2/h3-7,9H,8,10H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key： ZACFRYNJPUQAQY-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CCSC2=CC=C(C)C=C2)SC=CC=1C(NC)=O

Computed Properties

• Exact Mass: 334.08097017g/mol
• Monoisotopic Mass: 334.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 112Ų

Additional information on N-methyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide

Introduction to N-methyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide (CAS No. 895467-53-5)

N-methyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide, a compound with the CAS number 895467-53-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structure of this molecule incorporates several key functional groups, including a thiophene ring, an amide linkage, and a sulfanyl group, which contribute to its unique chemical and biological properties.

The thiophene ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous biologically active natural products and pharmaceuticals. Its stability and ability to interact with biological targets make it an attractive scaffold for drug design. In particular, the presence of the sulfanyl group at the 3-position of the thiophene ring enhances the molecule's potential for interaction with biological receptors, thereby increasing its pharmacological activity.

The amide linkage in the molecule plays a crucial role in modulating its biological activity. Amides are known to be important pharmacophores in many drugs due to their ability to form hydrogen bonds with biological targets. The specific arrangement of atoms in the amide group of N-methyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide likely contributes to its binding affinity and selectivity towards certain enzymes or receptors.

One of the most striking features of this compound is its structural complexity, which arises from the combination of multiple functional groups. This complexity not only makes it a challenging target for computational modeling but also suggests that it may have multiple points of interaction with biological targets. Such multifunctionality is often associated with enhanced therapeutic efficacy and reduced side effects.

Recent research has highlighted the potential of N-methyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide as a lead compound for developing novel therapeutic agents. Studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes involved in inflammatory pathways. This finding is particularly significant given the increasing recognition of inflammation as a key factor in many chronic diseases.

The sulfanyl group in the molecule has been identified as a critical determinant of its biological activity. By modulating the electronic properties of the thiophene ring, this group influences the molecule's ability to interact with biological targets. Additionally, the presence of a methyl group at the 4-position of the phenyl ring further enhances its pharmacological potential by affecting its solubility and metabolic stability.

In vitro studies have demonstrated that N-methyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide exhibits significant inhibitory activity against several target enzymes. These studies have provided valuable insights into its mechanism of action and have identified potential therapeutic applications. For instance, its ability to inhibit certain proteases has implications for treating conditions such as arthritis and cancer.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce high-purity samples for further study. The development of efficient synthetic routes has enabled researchers to explore modifications of the molecule's structure, leading to new derivatives with enhanced biological activity.

The pharmacokinetic properties of N-methyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Preliminary studies suggest that it exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development.

One area of particular interest is the potential application of this compound in treating neurological disorders. The ability of thiophene derivatives to cross the blood-brain barrier has made them attractive candidates for developing drugs targeting central nervous system disorders. Further research is needed to explore whether N-methyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide can be developed into an effective treatment for conditions such as Alzheimer's disease and Parkinson's disease.

The development of new drug candidates often involves extensive collaboration between chemists, biologists, and pharmacologists. N-methyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide serves as an excellent example of how interdisciplinary research can lead to significant breakthroughs in drug discovery. By combining expertise from different fields, researchers can overcome many challenges associated with developing new therapeutic agents.

In conclusion, N-methyl-2-{3-(4-methylphenyl)sulfanylpropanamido}thiophene-3-carboxamide (CAS No. 895467-53-5) represents a promising lead compound for developing novel therapeutic agents. Its unique structure and multifunctionality make it an attractive target for further research. With continued investigation into its biological activity and pharmacokinetic properties, this compound has the potential to contribute significantly to advancements in pharmaceutical chemistry.